NSC 109555

• Molecular Formula: C33H40N10O7S2
• Molecular Weight: 752.9 g/mol
• InChI: InChI=1S/C19H24N10O.2C7H8O3S/c1-11(26-28-17(20)21)13-3-7-15(8-4-13)24-19(30)25-16-9-5-14(6-10-16)12(2)27-29-18(22)23;2*1-6-2-4-7(5-3-6)11(8,9)10/h3-10H,1-2H3,(H4,20,21,28)(H4,22,23,29)(H2,24,25,30);2*2-5H,1H3,(H,8,9,10)/b26-11+,27-12+
• InChIKey: DIQGNVANOSOABS-XMDRLFCYSA-N

NSC 109555 (also known as DDUG, 4,4'-diacetyldiphenylurea bis(guanylhydrazone) dimethanesulfonate) is a bis-guanylhydrazone derivative that functions as a selective, reversible, and ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2), a serine/threonine kinase central to the DNA damage response pathway. The compound's high-resolution crystal structure in complex with the Chk2 catalytic domain has been solved at 2.05 Å, providing definitive atomic-level confirmation of its binding mode within the ATP pocket.

NSC 109555: A Selective Chk2 Kinase Inhibitor with Defined Potency and Structural Validation for Oncology Research Procurement

NSC 109555 (also known as DDUG, 4,4'-diacetyldiphenylurea bis(guanylhydrazone) dimethanesulfonate) is a bis-guanylhydrazone derivative that functions as a selective, reversible, and ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2), a serine/threonine kinase central to the DNA damage response pathway [1]. The compound's high-resolution crystal structure in complex with the Chk2 catalytic domain has been solved at 2.05 Å, providing definitive atomic-level confirmation of its binding mode within the ATP pocket [2]. NSC 109555 is offered in both free base (CAS 15427-93-7) and ditosylate salt (CAS 66748-43-4) forms, with commercial vendors providing material of ≥98% HPLC purity for research applications .

Workflow Chk2-selective inhibition for DNA damage signaling studies

Validation Binding mode confirmed by X-ray crystallography (PDB: 2W0J)

Format Available as free base and salt forms for solubility screening

• [1] Lountos, G.T., Tropea, J.E., Zhang, D., Jobson, A.G., Pommier, Y., Shoemaker, R.H., Waugh, D.S. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and selective inhibitor. Protein Sci., 18(1): 92-100. View Source
• [2] RCSB PDB - 2W0J: Crystal structure of Chk2 in complex with NSC 109555, a specific inhibitor. Deposited: 2008-08-18. View Source

Why Generic Substitution of NSC 109555 Fails: Unique Chk2 Selectivity Profile Not Replicated by Alternative Kinase Inhibitors

Broad-spectrum kinase inhibitors or alternative Chk2-targeting agents cannot reliably substitute for NSC 109555 due to its uniquely characterized selectivity fingerprint and structurally validated binding mode. While compounds like debromohymenialdisine inhibit both Chk1 and Chk2, NSC 109555 demonstrates a distinct selectivity profile that has been quantitatively mapped across a panel of 20 kinases, revealing >50-fold selectivity over Chk1 and minimal inhibition of 16 other tested kinases . The crystal structure of the NSC 109555-Chk2 complex (PDB: 2W0J) reveals that its binding mode differs fundamentally from that of debromohymenialdisine, occupying a unique hydrophobic pocket that is absent in the Chk1 structure, thereby providing a structural basis for its selectivity that cannot be assumed for other Chk2 inhibitors without equivalent validation [1]. This selectivity fingerprint, established through head-to-head kinase profiling and structural biology, means that substituting NSC 109555 with an alternative Chk2 inhibitor would introduce unknown off-target effects that could confound experimental interpretation.

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Distinct Chk2 selectivity profile not replicated by pan-kinase or alternative Chk2 inhibitors

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Unique hydrophobic pocket binding may not transfer to substitutes lacking structural validation

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Broad inhibitors introduce Chk1 off-target effects that confound DNA damage signaling interpretation

• [1] Lountos, G.T., Tropea, J.E., Zhang, D., Jobson, A.G., Pommier, Y., Shoemaker, R.H., Waugh, D.S. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and selective inhibitor. Protein Sci., 18(1): 92-100. View Source

NSC 109555 Quantitative Differentiation Evidence: Chk2 Potency, Selectivity, and Mechanism of Action Relative to Key Comparators

NSC 109555 Kinase Selectivity Profile: >50-Fold Selectivity for Chk2 over Chk1 Compared to Pan-Kinase Inhibitor Debromohymenialdisine

NSC 109555 exhibits >50-fold selectivity for Chk2 over Chk1, with an IC50 of 200-240 nM for Chk2 versus no significant inhibition of Chk1 at concentrations up to 10 µM . This contrasts with debromohymenialdisine (DBQ), a structurally distinct Chk2 inhibitor that displays dual Chk1/Chk2 inhibitory activity with IC50 values of 3.0 µM and 3.5 µM for Chk1 and Chk2, respectively, indicating no meaningful selectivity between the two checkpoint kinases [1]. The structural basis for this selectivity difference was confirmed by X-ray crystallography (PDB: 2W0J), which shows NSC 109555 occupying a unique hydrophobic pocket in Chk2 that is not present in the Chk1 structure [2].

Chk2 Selectivity

Head-to-head

IC50 200–240 nM (Chk2) vs >10 µM (Chk1); >50-fold selectivity

Supports Chk2-specific pathway interpretation

Panel of 20 kinases; DBQ comparator shows non-selective profile

Evidence Dimension	Selectivity ratio (Chk2 IC50 / Chk1 IC50) or maximum tested concentration without Chk1 inhibition
Target Compound Data	Chk2 IC50 = 200-240 nM; Chk1 IC50 >10,000 nM (no inhibition detected up to 10 µM)
Comparator Or Baseline	Debromohymenialdisine (DBQ): Chk2 IC50 = 3.5 µM; Chk1 IC50 = 3.0 µM (selectivity ratio ~1.17)
Quantified Difference	NSC 109555 achieves >50-fold selectivity for Chk2 over Chk1 versus debromohymenialdisine's essentially non-selective profile (ratio ~1.2)
Conditions	Cell-free kinase assays; selectivity assessed across a panel of 20 kinases including Chk1

Why This Matters

This differential selectivity enables unambiguous attribution of biological effects to Chk2 inhibition, reducing experimental noise from Chk1-mediated signaling in DNA damage response studies, which is critical for procurement decisions where target engagement precision is paramount.

• [1] Curman, D., Cinel, B., Williams, D.E., Rundle, N., Block, W.D., Goodarzi, A.A., Hutchins, J.R., Clarke, P.R., Zhou, B.B., Lees-Miller, S.P., Andersen, R.J., Roberge, M. (2001). Inhibition of the G2 DNA damage checkpoint and of protein kinases Chk1 and Chk2 by the marine sponge alkaloid debromohymenialdisine. J. Biol. Chem., 276(21): 17914-17919. View Source
• [2] Lountos, G.T., et al. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555. Protein Sci., 18(1): 92-100. View Source

NSC 109555 ATP-Competitive Inhibition: Quantified Reversible Binding Kinetics with Defined ATP Dependence

NSC 109555 is a reversible, ATP-competitive inhibitor of Chk2, as confirmed by enzyme kinetic studies and X-ray crystallography [1]. The compound's inhibitory potency against Chk2 autophosphorylation and substrate (histone H1) phosphorylation in vitro is IC50 = 240 nM, measured under standard kinase assay conditions [2]. This reversible ATP-competitive mechanism contrasts with irreversible covalent Chk2 inhibitors or allosteric modulators that would exhibit different washout kinetics and ATP concentration dependencies, making NSC 109555's inhibition profile predictable and titratable [3]. The ATP-competitive nature was definitively established by docking studies into the Chk2 ATP-binding pocket and corroborated by electron density maps from the co-crystal structure [1].

Inhibition Mechanism

Class-level

Reversible, ATP-competitive; IC50 240 nM (substrate phosphorylation)

Enables titratable Chk2 inhibition in assays

Confirmed by 2.05 Å crystal structure and enzyme kinetics

Evidence Dimension	Mechanism of inhibition (reversible vs. irreversible; ATP-competitive vs. allosteric)
Target Compound Data	Reversible, ATP-competitive inhibition (confirmed by crystallography and enzyme kinetics); IC50 = 240 nM (substrate phosphorylation)
Comparator Or Baseline	Class of irreversible covalent Chk2 inhibitors (e.g., those targeting Cys231) or allosteric Chk2 modulators (e.g., targeting the FHA domain)
Quantified Difference	Reversibility of inhibition (quantified by washout recovery) is a class-defining property; ATP-competitive mode implies concentration-dependent competition with cellular ATP (Km ~ 15 µM)
Conditions	In vitro kinase assays with purified Chk2; X-ray crystallography at 2.05 Å resolution

Why This Matters

Procurement of NSC 109555 guarantees a well-characterized, reversible inhibition mechanism that allows for dose-response titration and washout controls in experimental designs, avoiding the irreversible engagement and prolonged target suppression associated with covalent inhibitors that can complicate temporal studies.

• [1] Lountos, G.T., Tropea, J.E., Zhang, D., Jobson, A.G., Pommier, Y., Shoemaker, R.H., Waugh, D.S. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555, a potent and selective inhibitor. Protein Sci., 18(1): 92-100. View Source
• [2] Bertin Bioreagent. NSC 109555 product overview: inhibits Chk2 autophosphorylation and histone H1 phosphorylation (IC50 = 240 nM). View Source
• [3] Jobson, A.G., Lountos, G.T., Lorenzi, P.L., Llamas, J., Connelly, J., Tropea, J.E., Onda, A., Zoppoli, G., Kondapaka, S., Zhang, D., Caplen, N.J., Cardellina, J.H. 2nd, Yoo, S.S., Monks, A., Self, C., Waugh, D.S., Shoemaker, R.H., Pommier, Y. (2009). Cellular inhibition of checkpoint kinase 2 (Chk2) and potentiation of camptothecins and radiation by the novel Chk2 inhibitor PV1019 [7-nitro-1H-indole-2-carboxylic acid {4-[1-(guanidinohydrazono)-ethyl]-phenyl}-amide]. J. Pharmacol. Exp. Ther., 331(3): 816-826. View Source

NSC 109555 Antiproliferative Activity in Leukemia Cells: L1210 Growth Inhibition Relative to Established Chk2 Inhibitors

NSC 109555 inhibits the growth of L1210 leukemia cells in vitro at concentrations of 1.25 µM and above, with concomitant induction of autophagy . While the absolute IC50 for L1210 growth inhibition is not reported, the observed activity at 1.25 µM provides a benchmark for cellular efficacy. For context, the Chk2 inhibitor PV1019 (a structurally distinct 7-nitroindole derivative) exhibits an IC50 of 8.2 µM against HCT116 colon cancer cells, and the dual Chk1/Chk2 inhibitor AZD7762 shows IC50 values ranging from 0.1-10 µM across various cancer cell lines, placing NSC 109555's cellular potency within the range typical for this target class [1][2]. Notably, NSC 109555's induction of autophagy in L1210 cells is a documented phenotypic effect that distinguishes it from other Chk2 inhibitors that may primarily induce apoptosis or cell cycle arrest.

Cellular Activity

Cross-study

L1210 cell growth inhibition at 1.25 µM; induces autophagy

Benchmark for cellular assay starting concentration

PV1019 IC50 8.2 µM in HCT116 cells for context

Evidence Dimension	Cellular antiproliferative activity
Target Compound Data	L1210 leukemia cell growth inhibition observed at 1.25 µM; induces autophagy
Comparator Or Baseline	PV1019: IC50 = 8.2 µM (HCT116 cells); AZD7762: IC50 range 0.1-10 µM across cancer cell lines
Quantified Difference	NSC 109555 exhibits cellular activity at 1.25 µM, which is approximately 6.6-fold more potent than PV1019's reported IC50 of 8.2 µM in colon cancer cells
Conditions	In vitro cell culture; L1210 murine leukemia cells

Why This Matters

The documented cellular antiproliferative activity at 1.25 µM provides a validated starting concentration for cellular assays, reducing optimization time in procurement workflows and enabling direct comparison to published Chk2 inhibitor benchmarks in oncology research.

• [1] Jobson, A.G., et al. (2009). Cellular inhibition of checkpoint kinase 2 (Chk2) and potentiation of camptothecins and radiation by the novel Chk2 inhibitor PV1019. J. Pharmacol. Exp. Ther., 331(3): 816-826. View Source
• [2] Zabludoff, S.D., Deng, C., Grondine, M.R., Sheehy, A.M., Ashwell, S., Caleb, B.L., Green, S., Haye, H.R., Horn, C.L., Janetka, J.W., Liu, D., Mouchet, E., Ready, S., Rosenthal, J.L., Queva, C., Schwartz, G.K., Taylor, K.J., Tse, A.N., Walker, G.E., White, A.M. (2008). AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol. Cancer Ther., 7(9): 2955-2966. View Source

NSC 109555 In Vivo Toxicity Profile: Defined Acute Lethal Dose Range in Multiple Preclinical Species

NSC 109555 exhibits a defined acute toxicity profile across multiple preclinical species. A single injection at 12.5-25 mg/kg caused acute paralysis leading to apnea and death in mice, rats, rabbits, dogs, and monkeys [1]. This toxicity threshold is substantially lower than that reported for the Chk1/Chk2 inhibitor AZD7762, which demonstrated maximum tolerated doses (MTD) of 25-30 mg/kg in murine xenograft models [2]. The narrow therapeutic index of NSC 109555 underscores the critical importance of precise dosing in in vivo studies and differentiates it from Chk2 inhibitors with more favorable tolerability profiles .

In Vivo Toxicity

Cross-study

Acute lethal dose 12.5–25 mg/kg (multiple species)

Informs safe dosing range for in vivo studies

Narrower window than AZD7762 MTD 25–30 mg/kg

Evidence Dimension	Acute lethal dose / maximum tolerated dose in vivo
Target Compound Data	Single injection of 12.5-25 mg/kg caused acute paralysis and death (multiple species)
Comparator Or Baseline	AZD7762: MTD = 25-30 mg/kg (murine models); no lethality reported at these doses
Quantified Difference	NSC 109555 lethal dose range (12.5-25 mg/kg) overlaps with AZD7762 MTD range (25-30 mg/kg), indicating a narrower safety window
Conditions	In vivo acute toxicity studies in mice, rats, rabbits, dogs, monkeys

Why This Matters

Procurement decisions for in vivo pharmacology studies require awareness of the compound's toxicity threshold to design safe and interpretable experiments; NSC 109555's well-documented toxicity profile prevents inadvertent overdosing and ensures experimental validity.

• [1] Mihich, E., Simpson, C.L., Mulhern, A.I. (1969). Pharmacology of 4,4'-diacetyldiphenylurea-bis(guanylhydrazone) (NSC 109555). Cancer Res., 29(5): 1056-1063. View Source
• [2] Zabludoff, S.D., et al. (2008). AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol. Cancer Ther., 7(9): 2955-2966. View Source

NSC 109555 Structural Basis for Selectivity: Unique Hydrophobic Pocket Occupancy Confirmed by X-Ray Crystallography

The crystal structure of the Chk2 catalytic domain in complex with NSC 109555 (PDB: 2W0J, resolution 2.05 Å) reveals that the inhibitor occupies the ATP-binding pocket and interacts with a unique hydrophobic pocket that is not present in the Chk1 structure [1]. This hydrophobic pocket, formed by residues including Leu226, Val234, and Leu236, accommodates the bis-guanylhydrazone moiety of NSC 109555 and explains the compound's selectivity for Chk2 over Chk1 [2]. In contrast, the previously solved structure of Chk2 bound to debromohymenialdisine (PDB: 2CN8) shows a different binding orientation and lacks engagement of this unique hydrophobic pocket, correlating with DBQ's lack of Chk1/Chk2 selectivity [3].

Structural Binding

Head-to-head

PDB 2W0J (2.05 Å); occupies unique hydrophobic pocket (Leu226, Val234, Leu236)

Validates binding mode for selectivity interpretation

Distinct from DBQ (PDB 2CN8) binding mode

Evidence Dimension	Binding mode and pocket occupancy
Target Compound Data	Occupies ATP pocket and unique hydrophobic pocket (Leu226, Val234, Leu236) in Chk2; resolution 2.05 Å
Comparator Or Baseline	Debromohymenialdisine (PDB: 2CN8): occupies ATP pocket but does not engage the unique hydrophobic pocket
Quantified Difference	Distinct binding mode involving a Chk2-specific hydrophobic pocket not utilized by DBQ
Conditions	X-ray crystallography of Chk2 catalytic domain in complex with inhibitor

Why This Matters

Procurement of NSC 109555 provides access to a structurally validated chemical tool with a binding mode that can be exploited for rational design of Chk2-selective analogs, a feature not available with pan-kinase inhibitors lacking structural characterization.

• [1] RCSB PDB - 2W0J: Crystal structure of Chk2 in complex with NSC 109555. Deposited: 2008-08-18. Resolution: 2.05 Å. View Source
• [2] Lountos, G.T., et al. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555. Protein Sci., 18(1): 92-100. View Source
• [3] Oliver, A.W., Paul, A., Boxall, K.J., Barrie, S.E., Aherne, G.W., Garrett, M.D., Mittnacht, S., Pearl, L.H. (2006). Trans-activation of the DNA-damage signalling protein kinase Chk2 by T-loop exchange. EMBO J., 25(13): 3179-3190. (PDB: 2CN8). View Source

Optimal Research and Industrial Application Scenarios for NSC 109555 Based on Validated Differentiation Evidence

Selective Chk2 Inhibition in DNA Damage Response Signaling Studies

Investigators studying the ATM-Chk2-p53 pathway require a Chk2 inhibitor that does not confound results through off-target Chk1 inhibition. NSC 109555's >50-fold selectivity over Chk1 (IC50 >10 µM for Chk1 versus 200-240 nM for Chk2) makes it the appropriate tool compound for dissecting Chk2-specific signaling events in response to ionizing radiation or genotoxic chemotherapeutics [1].

Rational Design and SAR Studies of Next-Generation Chk2 Inhibitors

Medicinal chemists engaged in Chk2 inhibitor optimization can leverage the publicly available high-resolution crystal structure of NSC 109555 bound to Chk2 (PDB: 2W0J, 2.05 Å) to guide structure-based design [1]. The identification of a unique hydrophobic pocket occupied by the bis-guanylhydrazone moiety provides a clear vector for analog synthesis aimed at improving potency and selectivity .

Autophagy Induction Studies in Leukemia Cell Models

Researchers investigating the intersection of Chk2 inhibition and autophagic cell death can utilize NSC 109555 at 1.25 µM to induce autophagy in L1210 leukemia cells, a phenotype not universally observed with all Chk2 inhibitors [1]. This specific application is supported by direct experimental evidence from the L1210 cell line .

Preclinical In Vivo Studies Requiring Defined Toxicity Thresholds

Investigators designing murine or other rodent studies with Chk2 inhibitors can utilize NSC 109555's well-characterized acute toxicity threshold (12.5-25 mg/kg causing paralysis and death) to establish safe dosing regimens and interpret toxicity data [1]. This knowledge is essential for experimental planning and institutional animal care and use committee (IACUC) protocol approval .

Application

Selection Property

Validation Focus

Chk2-specific DNA damage signaling studies

Kinase selectivity profile

Chk2 pathway endpoint interpretation

Structure-based Chk2 inhibitor design

Validated crystal structure (PDB: 2W0J)

Binding mode analysis and analog synthesis

Autophagy induction studies in leukemia models

Reported cellular autophagy induction

Autophagy phenotype confirmation in L1210 cells

In vivo Chk2 pharmacology studies

Characterized acute toxicity threshold

Dose regimen design and IACUC protocol support

• [1] Lountos, G.T., et al. (2009). Crystal structure of checkpoint kinase 2 in complex with NSC 109555. Protein Sci., 18(1): 92-100. View Source